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Compound of Interest

Compound Name: Filricianine

Cat. No.: B15559892

For Immediate Release

Shanghai, China — December 3, 2025 — A comprehensive review of available scientific
literature and public databases reveals that Filricianine, also identified as sonzivotide
filricianine, is a newly recognized diagnostic imaging agent. Despite its identification, detailed
public information regarding its specific research applications, mechanism of action, and
associated experimental data remains scarce, precluding the creation of an in-depth technical
guide at this time.

Filricianine has been cataloged with the Chemical Abstracts Service (CAS) number 2140857-
94-7. Its molecular formula is C45H52N2012S3, and it has a molecular weight of
approximately 909.1 g/mol . The compound is referenced in the World Health Organization's
"Drug Information, Vol. 38, No. 2, 2024," indicating its recent formal recognition within the
pharmaceutical landscape.

Currently, Filricianine is broadly classified as a diagnostic imaging agent. This classification
suggests its potential utility in various medical imaging modalities to visualize biological
processes or structures within the body. However, specific details regarding its target, the type
of imaging it is used for (e.g., PET, SPECT, MRI), and the diseases or conditions it is intended
to diagnose are not yet publicly available.

The absence of detailed research papers, clinical trial data, or comprehensive pharmacological
profiles in the public domain prevents a thorough analysis of its potential research applications.
Consequently, the creation of structured data tables summarizing quantitative information,
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detailed experimental protocols, and visualizations of signaling pathways or experimental
workflows is not feasible.

For researchers, scientists, and drug development professionals interested in Filricianine, the
current landscape suggests that information may be proprietary, in the early stages of
development, or not yet published. Professionals in the field are encouraged to monitor
scientific publications and patent databases for future disclosures of information related to
sonzivotide filricianine.

As a novel agent, the potential for Filricianine in advancing diagnostic imaging is of
considerable interest. Future research will be critical in elucidating its specific applications and
mechanism of action, which will, in turn, enable the development of comprehensive technical
documentation for the scientific community. At present, the available information is insufficient
to provide the in-depth technical guide as requested. Further updates will be provided as more
research and data on Filricianine become publicly accessible.

 To cite this document: BenchChem. [Unraveling Filricianine: An In-depth Technical Guide on
a Novel Diagnostic Imaging Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559892#potential-research-applications-of-
filricianine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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